Cas no 2034560-10-4 (2-{[1-(3-chlorobenzoyl)piperidin-3-yl]oxy}pyridine-4-carbonitrile)

• Product Name: 2-{[1-(3-chlorobenzoyl)piperidin-3-yl]oxy}pyridine-4-carbonitrile
• CAS No: 2034560-10-4
• MF: C₁₈H₁₆ClN₃O₂
• MW: 341.791543006897
• CID: 5336518
• Update Time: 2025-06-09

2-{[1-(3-chlorobenzoyl)piperidin-3-yl]oxy}pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-((1-(3-chlorobenzoyl)piperidin-3-yl)oxy)isonicotinonitrile
• 2-[1-(3-chlorobenzoyl)piperidin-3-yl]oxypyridine-4-carbonitrile
• 2-{[1-(3-chlorobenzoyl)piperidin-3-yl]oxy}pyridine-4-carbonitrile

• Inchi： 1S/C18H16ClN3O2/c19-15-4-1-3-14(10-15)18(23)22-8-2-5-16(12-22)24-17-9-13(11-20)6-7-21-17/h1,3-4,6-7,9-10,16H,2,5,8,12H2
• InChI Key： FUHCRYQZXVHLGC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(N1CCCC(C1)OC1C=C(C#N)C=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 492
• XLogP3: 3.2
• Topological Polar Surface Area: 66.2

Additional information on 2-{[1-(3-chlorobenzoyl)piperidin-3-yl]oxy}pyridine-4-carbonitrile

Comprehensive Analysis of 2-{[1-(3-chlorobenzoyl)piperidin-3-yl]oxy}pyridine-4-carbonitrile (CAS No. 2034560-10-4)

The compound 2-{[1-(3-chlorobenzoyl)piperidin-3-yl]oxy}pyridine-4-carbonitrile (CAS No. 2034560-10-4) has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural properties and potential applications. This molecule features a piperidine core linked to a pyridine-4-carbonitrile moiety via an ether bridge, with a 3-chlorobenzoyl substituent enhancing its bioactivity. Researchers are particularly interested in its role as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted drug discovery.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine and AI-driven drug design. The structural complexity of 2034560-10-4 makes it a promising candidate for addressing unmet medical needs, such as neurodegenerative diseases or inflammatory disorders. Its chlorobenzoyl group contributes to improved membrane permeability, a critical factor in CNS drug development, while the pyridine-carbonitrile segment offers versatile binding interactions with biological targets.

From a synthetic chemistry perspective, the preparation of 2-{[1-(3-chlorobenzoyl)piperidin-3-yl]oxy}pyridine-4-carbonitrile involves multi-step organic transformations, including amide coupling and nucleophilic substitution. These methods are frequently searched in academic databases, reflecting the compound's relevance to medicinal chemistry optimization. Analytical techniques like HPLC purity analysis and LC-MS characterization are essential for quality control, topics highly prioritized in pharmaceutical manufacturing forums.

The compound's physicochemical properties—such as logP, solubility, and metabolic stability—are actively studied using in silico prediction tools, a hot topic in computational chemistry circles. Its potential as a lead compound is further supported by patent literature exploring derivatives for immune modulation, a trending focus area post-pandemic. Notably, the 3-chlorobenzoyl motif appears in several FDA-approved drugs, reinforcing its pharmacophoric value.

Environmental and regulatory considerations for 2034560-10-4 follow standard ICH guidelines, with particular emphasis on green chemistry principles during synthesis. This aligns with global searches for sustainable pharmaceutical production methods. The compound’s stability under various pH conditions (pH-dependent degradation studies) is another frequently researched aspect, crucial for formulation development.

Emerging applications in proteomics research have identified 2-{[1-(3-chlorobenzoyl)piperidin-3-yl]oxy}pyridine-4-carbonitrile as a potential chemical probe for studying protein-protein interactions. Such probes are in high demand for target validation studies, a key step in biomarker discovery. The 4-carbonitrile group specifically enables covalent binding strategies, a technique gaining traction in covalent inhibitor design.

In conclusion, CAS No. 2034560-10-4 represents a multifaceted compound bridging drug discovery, chemical biology, and process chemistry. Its structural features address contemporary challenges in drug-likeness optimization and target selectivity, making it a subject of ongoing investigation across multiple disciplines. Future research directions may explore its crystal polymorphism or co-crystallization with therapeutic targets, areas increasingly queried in scientific literature databases.